![molecular formula C26H21F2NO5S B6261874 (4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid CAS No. 2171351-32-7](/img/no-structure.png)
(4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid
Overview
Description
(4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C26H21F2NO5S and its molecular weight is 497.5. The purity is usually 95.
BenchChem offers high-quality (4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of the thiazolidine ring, introduction of the difluoromethoxyphenyl and fluorenylmethoxy carbonyl groups, and the final carboxylation step.", "Starting Materials": [ "2-mercaptoacetic acid", "4-(difluoromethoxy)benzaldehyde", "9H-fluorene-9-methanol", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "triethylamine (TEA)", "diisopropylethylamine (DIPEA)", "ethyl chloroformate", "sodium hydroxide (NaOH)", "hydrochloric acid (HCl)", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)", "water (H2O)", "ethyl acetate", "methanol", "dichloromethane (DCM)" ], "Reaction": [ "The synthesis starts with the reaction of 2-mercaptoacetic acid with ethyl chloroformate in the presence of TEA to form the ethyl ester of 2-mercaptoacetic acid.", "The ethyl ester is then reacted with 4-(difluoromethoxy)benzaldehyde in the presence of NaOH to form the corresponding thiazolidine intermediate.", "The intermediate is then reacted with NHS and DIPEA to form the activated ester intermediate.", "The activated ester intermediate is then reacted with 9H-fluorene-9-methanol in the presence of DCC to form the fluorenylmethoxy carbonyl protected intermediate.", "The final step involves the carboxylation of the protected intermediate using NaHCO3 and HCl to form the desired compound.", "The compound is then purified using a combination of water, NaCl, ethyl acetate, and methanol.", "The final product is obtained as a white solid." ] } | |
CAS RN |
2171351-32-7 |
Product Name |
(4R)-2-[3-(difluoromethoxy)phenyl]-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid |
Molecular Formula |
C26H21F2NO5S |
Molecular Weight |
497.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
